Cas no 36752-54-2 ([10]-Shogaol)

[10]-Shogaol structure

Product Name:[10]-Shogaol

CAS No:36752-54-2

MF:C₂₁H₃₂O₃

MW:332.476986885071

CID:1095639

PubChem ID:6442612

Update Time:2025-04-20

[10]-Shogaol Chemical and Physical Properties

Names and Identifiers

- 8-Shogaol
- (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
- [10]-Shogaol
- 10-Shogaol
- 1-(4-Hydroxy-3-methoxyphenyl)-4-tetradecen-3-one
- (10)-Shogaol
- UP39BHE708
- (E)-1-(4-hydroxy-3-methoxy-phenyl)tetradec-4-en-3-one
- MEGxp0_001221
- FADFGCOCHHNRHF-VAWYXSNFSA-N
- BDBM50317423
- 10-Shogaol (constituent of ginger) [DSC]
- 1-(4-Hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
- Q27291178
- 4-Tetradecen-
- ACon1_001059
- MS-25013
- CHEBI:192883
- BRD-K70733829-001-01-3
- AC-34350
- AKOS030530375
- HY-N2434
- DTXSID40873730
- 4-Tetradecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (4E)-
- SCHEMBL4885150
- (E)-1-(4-Hydroxy-3-methoxy-phenyl)-tetradec-4-en-3-one
- 4-Tetradecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
- 1ST40215
- trans-(10)-Shogaol
- ZB1863
- UNII-UP39BHE708
- (e)-1-(4-hydroxy-3-methoxyphenyl) tetradec-4-ene-3-one
- (E)-(10)-Shogaol
- CS-0022652
- MFCD00916692
- NCGC00169717-01
- (4e)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
- NCGC00169717-02!(E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
- SCHEMBL4885163
- NCGC00169717-02
- CHEMBL24226
- 36752-54-2
- 10-Shogaol (constituent of ginger)
- 104186-05-2
- DTXCID101011954
- FT-0776693
- PD124368
- AKOS037515685
- 1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en3-one
- 10-Shogaol(10)-Shogaol; trans-(10)-Shogaol; (E)-1-(4-hydroxy-3-methoxyphenyl)tetradec-4-en-3-one
- DA-59829
- (4E)-1-(4-Hydroxy-3-methoxyphenyl)-4-tetradecen-3-one; trans-[10]-Shogaol
- Inchi： 1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-19(22)15-13-18-14-16-20(23)21(17-18)24-2/h11-12,14,16-17,23H,3-10,13,15H2,1-2H3/b12-11+
- InChI Key： FADFGCOCHHNRHF-VAWYXSNFSA-N
- SMILES： O=C(CCC1C=CC(=C(C=1)OC)O)/C=C/CCCCCCCCC

Computed Properties

Exact Mass: 332.23500
Monoisotopic Mass: 332.23514488 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 13
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Molecular Weight: 332.5
XLogP3: 5.9
Topological Polar Surface Area: 46.5

Experimental Properties

Color/Form: Oil
Density: 0.996±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
PSA: 46.53000
LogP: 5.59940

[10]-Shogaol Security Information

Storage Condition：(BD636861)

[10]-Shogaol Pricemore >>

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